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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the core technologies and applications of Perimed instruments in

vascular research. Designed for precision and reliability, Perimed systems offer non-invasive

solutions for detailed assessment of both macro- and microcirculation. This document provides

a technical overview of the primary instrument lines, detailed experimental protocols, and an

examination of the key signaling pathways that can be investigated using this technology.

Core Technologies: Probing Vascular Function
Perimed instruments are built upon two primary, non-invasive technologies for measuring

blood perfusion and tissue oxygenation: Laser Speckle Contrast Imaging (LSCI) and Laser

Doppler Flowmetry combined with Transcutaneous Oxygen Monitoring (TcpO₂).

Laser Speckle Contrast Imaging (LSCI): Employed by the PeriCam PSI series, LSCI

provides real-time, high-resolution imaging of blood perfusion across a tissue surface. When

laser light illuminates the tissue, it creates a random interference pattern known as a

"speckle pattern." This pattern fluctuates as red blood cells move through the

microvasculature. The PeriCam's sensitive camera captures these fluctuations, and the

degree of blurring in the speckle pattern is quantified to generate a color-coded image

representing blood perfusion in real-time.[1] Because it is a non-contact technology, it is ideal

for sensitive applications such as wound healing, burn assessment, and preclinical models.

[2]
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Laser Doppler Flowmetry: The foundation of the PeriFlux 6000 series, this technique

measures blood perfusion at a specific point. A laser Doppler probe directs a beam of low-

power laser light into the tissue. When this light hits moving red blood cells, it undergoes a

Doppler shift—a change in frequency.[3] The instrument detects this frequency-shifted light

and calculates blood perfusion based on the concentration and velocity of red blood cells.[3]

This technology is often combined with heat provocation or pressure cuff occlusion to assess

vascular reactivity.

Transcutaneous Oxygen Monitoring (TcpO₂): Frequently integrated with the PeriFlux 6000

system, this method uses Clark-type electrodes placed on the skin to measure the local

partial pressure of oxygen diffusing from the capillaries.[4] This provides a direct measure of

tissue oxygenation, which is critical for assessing wound healing potential and the severity of

peripheral artery disease (PAD).[4][5]

Instrument Specifications
The following tables summarize the key technical specifications for Perimed's main instrument

lines, facilitating comparison for research planning.

Table 1: PeriCam PSI Series - Technical Specifications
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Feature
PeriCam PSI HR (High
Resolution)

PeriCam PSI NR (Normal
Resolution)

Measurement Principle
Laser Speckle Contrast

Imaging (LSCI)

Laser Speckle Contrast

Imaging (LSCI)

Primary Application
Preclinical research, small

animal models

Clinical and research use,

larger surface areas

Working Distance Fixed: 13 cm
Flexible: 13 cm to 41.5 cm

(with autofocus)

Measurement Area
Up to 2.1 x 2.5 cm (up to 20 x

24 cm with zoom)
Up to 20 x 24 cm

Spatial Resolution 10 µm/pixel
33 µm/pixel (10 µm/pixel with

zoom)

Image Acquisition Rate Up to ~100 images per second Up to ~100 images per second

Laser
785 nm Near-Infrared (NIR)

measurement laser

785 nm Near-Infrared (NIR)

measurement laser

Key Features
High magnification for detailed

vessel analysis

Continuous autofocus, flexible

positioning[2][6]

Table 2: PeriFlux 6000 Series - Core System
Specifications
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Feature PeriFlux 6000 System

Core Technologies
Laser Doppler, Transcutaneous Oxygen

(TcpO₂), Pressure Measurement

Primary Applications
Clinical diagnostics (PAD, DFU), Clinical

Research (Endothelial Function)

Measurement Channels Configurable for up to 16 channels

Key Measurements

Skin Perfusion Pressure (SPP), Toe/Ankle

Pressure (TBI/ABI), TcpO₂, Post-Occlusive

Reactive Hyperemia (PORH), Pulse Volume

Recording (PVR)[5][7]

Probes & Sensors
Thermostatic Laser Doppler probes, Clark-type

TcpO₂ electrodes, Pressure cuffs

Connectivity
DICOM/HL7 for integration with patient

management systems

User Interface
Touchscreen with guided measurement

protocols

Key Experimental Protocols
Perimed instruments are central to several standardized protocols for assessing vascular

function. The methodologies below are commonly used in both clinical research and drug

development.

Post-Occlusive Reactive Hyperemia (PORH)
PORH is a non-invasive method to assess microvascular function and endothelial health. The

test measures the hyperemic response following a brief period of induced ischemia.[8] A

diminished response can be an early indicator of endothelial dysfunction.[1]

Methodology:

Baseline Measurement: A laser Doppler probe (e.g., from a PeriFlux 6000 system) is placed

on the skin, typically on the forearm or foot dorsum, to record baseline blood perfusion for
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several minutes.

Arterial Occlusion: A pressure cuff, placed proximally to the probe (e.g., on the upper arm or

thigh), is inflated to a suprasystolic pressure (typically ~200 mmHg or 50 mmHg above

systolic pressure) to completely stop arterial inflow.

Ischemia: The occlusion is maintained for a standardized period, typically 3 to 5 minutes for

research applications.[8] Perfusion should drop to near zero.

Cuff Release: The cuff is rapidly deflated.

Hyperemic Response: The laser Doppler probe records the subsequent sharp increase in

blood perfusion as blood rushes back into the tissue. The peak perfusion, time to peak, and

the total hyperemic area under the curve are key parameters.

Recovery: Perfusion is monitored as it gradually returns to the baseline level. The recovery

phase may be monitored for several minutes.[8]

Start Protocol
1. Record Baseline
Perfusion (3-5 min)

2. Inflate Cuff
(Suprasystolic Pressure)

 Place Cuff & Probe 3. Maintain Occlusion
(3-5 min)

4. Rapidly Deflate
Cuff

5. Measure Hyperemic
Response (Peak Flux)

6. Monitor Return
to Baseline

End Protocol

Click to download full resolution via product page

Caption: Workflow for Post-Occlusive Reactive Hyperemia (PORH) assessment.

Skin Perfusion Pressure (SPP)
SPP is a microcirculatory measurement used to assess the likelihood of wound healing,

particularly in patients with critical limb ischemia or diabetic foot ulcers.[3] It measures the

pressure at which blood flow returns to the capillaries after occlusion and is not affected by

vascular calcification, which can make ABI measurements unreliable.[9]

Methodology:

Probe Placement: A laser Doppler SPP probe is affixed to the skin at the site of interest (e.g.,

near a wound on the foot).[10]
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Cuff Placement: A pressure cuff is placed over the laser Doppler probe.

Cuff Inflation: The PeriFlux 6000 system inflates the cuff to a pressure sufficient to stop all

microcirculatory blood flow (typically 150-200 mmHg).[11] The laser Doppler reading will

drop to near zero.

Controlled Deflation: The system then slowly and automatically deflates the cuff at a

controlled rate.

SPP Determination: The pressure at which the laser Doppler probe first detects the return of

blood flow is recorded as the Skin Perfusion Pressure value in mmHg.[3][11] An SPP value ≥

40 mmHg is associated with a higher probability of wound healing.[11]

Start
1. Place Laser Doppler

Probe on Skin
2. Place Pressure
Cuff Over Probe

3. Inflate Cuff to
Occlude Blood Flow

4. Slowly Deflate
Cuff

 Perfusion = 0 5. Detect Return
of Perfusion

6. Record Cuff Pressure
as SPP (mmHg)

End

Click to download full resolution via product page

Caption: Workflow for Skin Perfusion Pressure (SPP) measurement.

Iontophoresis for Drug Delivery Research
Iontophoresis is a non-invasive technique that uses a low-level electrical current to deliver

charged drug molecules (ions) through the skin.[12] When combined with Perimed's LSCI or

Laser Doppler instruments, it allows researchers to directly observe and quantify the

microvascular response to transdermally delivered compounds in real-time, making it a

powerful tool for pharmacology and drug development.[12]

Methodology:

Preparation: The drug to be delivered is prepared in an ionized solution.

Electrode Placement: A drug-delivery electrode, containing the drug solution, is placed on

the skin over the area of interest. A second, indifferent return electrode is placed elsewhere

on the body to complete the circuit. The polarity of the delivery electrode must match the

charge of the drug ion to ensure repulsion into the skin.
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Baseline Measurement: The PeriCam PSI or a PeriFlux laser Doppler probe is positioned to

measure baseline perfusion in the target area before the current is applied.

Drug Delivery: A low, controlled direct current (e.g., < 0.5 mA/cm²) is applied for a specified

duration. The electrical field drives the charged drug molecules into the skin.

Real-time Monitoring: The Perimed instrument continuously records blood perfusion

throughout the iontophoresis process and during the post-delivery period.

Data Analysis: The change in perfusion from baseline is analyzed to determine the

vasoactive effects of the delivered drug. This allows for the assessment of endothelium-

dependent and -independent vasodilation or vasoconstriction.
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Setup

Measurement
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(Vasoactive Response)
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Caption: Workflow for Iontophoresis drug delivery studies.

Investigating Vascular Signaling Pathways
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Perimed instruments are powerful tools for studying the functional outcomes of complex

signaling pathways involved in vascular health and disease. By measuring changes in blood

flow and oxygenation, researchers can infer the activity of these pathways in response to

stimuli or therapeutic interventions.

Endothelial Dysfunction and the eNOS/Nitric Oxide
Pathway
Endothelial dysfunction is an early event in the development of atherosclerosis and is

characterized by reduced bioavailability of Nitric Oxide (NO).[7] Endothelial NO synthase

(eNOS) is the key enzyme responsible for producing NO, a potent vasodilator. Provocation

tests like PORH, measured with the PeriFlux 6000, can assess endothelium-dependent

vasodilation, providing a functional readout of the eNOS pathway's integrity.[1][13]

In a healthy endothelium, stimuli such as shear stress from blood flow activate signaling

cascades (e.g., via PI3K/Akt) that phosphorylate and activate eNOS. Activated eNOS converts

L-arginine to L-citrulline, producing NO. NO then diffuses to adjacent vascular smooth muscle

cells, where it activates soluble guanylyl cyclase (sGC), leading to increased cGMP and

ultimately, vasodilation and increased blood flow.[7] In a dysfunctional state, this pathway is

impaired, resulting in a blunted hyperemic response.
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Caption: Simplified eNOS-mediated vasodilation pathway.
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Angiogenesis and the VEGF Signaling Pathway
Angiogenesis, the formation of new blood vessels, is a critical process in development, wound

healing, and cancer.[14] Vascular Endothelial Growth Factor (VEGF) is a primary driver of this

process. The PeriCam PSI is particularly well-suited for studying angiogenesis, as it can

visualize and quantify the formation of new, functional microvasculature over time in preclinical

models like the CAM assay or hindlimb ischemia models.[2][14]

VEGF initiates angiogenesis by binding to its receptor, VEGFR2, on endothelial cells. This

binding triggers receptor dimerization and autophosphorylation, activating multiple downstream

signaling cascades. Key pathways include:

PI3K/Akt Pathway: This pathway promotes endothelial cell survival and proliferation, and

also contributes to eNOS activation, leading to increased NO production which enhances

vascular permeability.[10]

PLCγ/PKC/MAPK (ERK) Pathway: This cascade is crucial for stimulating endothelial cell

migration and proliferation, essential steps for forming new vessel sprouts.

The functional outcome of these integrated pathways—increased blood perfusion in newly

formed vessels—is directly measurable with Perimed's imaging systems.
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Caption: Key VEGF signaling pathways in angiogenesis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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